(2E)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide

• IUPAC Name: (E)-N-[2-(furan-2-yl)-2-pyrazol-1-ylethyl]-3-thiophen-3-ylprop-2-enamide
• InChI: InChI=1S/C16H15N3O2S/c20-16(5-4-13-6-10-22-12-13)17-11-14(15-3-1-9-21-15)19-8-2-7-18-19/h1-10,12,14H,11H2,(H,17,20)/b5-4+
• InChI Key: CZAQUCZPLATTEQ-SNAWJCMRSA-N
• Canonical SMILES: C1=CN(N=C1)C(CNC(=O)C=CC2=CSC=C2)C3=CC=CO3
• Isomeric SMILES: C1=CN(N=C1)C(CNC(=O)/C=C/C2=CSC=C2)C3=CC=CO3
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

(2E)-N-[2-(Furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide, also known as FPP, is a synthetic heterocyclic compound with a wide range of applications in both scientific research and industrial processes. FPP is a member of the furan-pyrazole family of compounds, which are characterized by their high reactivity and stability. FPP has been studied extensively and has been found to possess a variety of biological, biochemical, and physiological effects.

Scientific Research Applications

(2E)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide has a wide range of scientific research applications. It has been used as a substrate for enzyme-catalyzed reactions, as an inhibitor of enzymes, and as a reagent for organic synthesis. This compound has also been used in the study of protein-protein interactions, as well as in the study of the structure and function of enzymes. Additionally, this compound has been used in the study of the structure and function of DNA and RNA.

Mechanism of Action

The mechanism of action of (2E)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide is not fully understood. However, it is believed that this compound interacts with proteins, enzymes, and DNA/RNA to cause a variety of biological, biochemical, and physiological effects. This compound is believed to interact with proteins and enzymes by forming covalent bonds with them, which can alter their structure and function. Additionally, this compound is believed to interact with DNA and RNA by binding to the nucleotide bases, which can alter the structure and function of the DNA/RNA.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to inhibit the activity of enzymes, such as proteases and phosphatases. Additionally, this compound has been found to inhibit the growth of bacteria, fungi, and viruses. This compound has also been found to have anti-inflammatory, antioxidant, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

(2E)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide has several advantages and limitations for lab experiments. One of the major advantages of this compound is its stability, which allows it to be used in a variety of experiments. Additionally, this compound is highly soluble in water, which allows it to be used in aqueous solutions. However, this compound is highly reactive and can form covalent bonds with proteins and enzymes, which can limit its use in certain experiments.

Future Directions

The future of (2E)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide research is bright. This compound has been found to have a variety of biological, biochemical, and physiological effects and has a wide range of applications in scientific research and industrial processes. Future research should focus on further exploring the mechanism of action of this compound and its effects on proteins, enzymes, and DNA/RNA. Additionally, future research should focus on exploring the potential therapeutic applications of this compound, such as its use as an anti-inflammatory, antioxidant, and anti-cancer agent. Finally, future research should focus on exploring the potential industrial applications of this compound, such as its use as a catalyst in organic synthesis.

Synthesis Methods

The synthesis of (2E)-N-[2-(furan-2-yl)-2-(1H-pyrazol-1-yl)ethyl]-3-(thiophen-3-yl)prop-2-enamide is typically accomplished through a two-step process. First, the furan and pyrazole moieties are synthesized and then reacted together to form this compound. The furan moiety can be synthesized via the condensation of furfural and ethyl acetoacetate in the presence of a base, such as sodium hydroxide or potassium hydroxide. The pyrazole moiety is synthesized via the condensation of ethyl acetoacetate and hydrazine in the presence of a base, such as sodium hydroxide or potassium hydroxide. Once the furan and pyrazole moieties are synthesized, they are reacted together in the presence of an acid, such as hydrochloric acid or sulfuric acid, to form this compound.